N-Mesyl-N-methyl-4-piperidinemethylamine HCl chemical properties
N-Mesyl-N-methyl-4-piperidinemethylamine HCl chemical properties
An In-depth Technical Guide to the Core Chemical Properties of N-Mesyl-N-methyl-4-piperidinemethylamine HCl
Abstract
This technical guide provides a comprehensive analysis of N-Mesyl-N-methyl-4-piperidinemethylamine HCl, a specialized chemical compound with significant potential in medicinal chemistry and drug development. Given the compound's specific nature, direct and extensive experimental data in public literature is limited. Therefore, this document adopts a first-principles approach, deconstructing the molecule into its core functional components to forecast its chemical properties, reactivity, and potential applications. We will explore its structural attributes, propose a robust synthetic pathway, and discuss its relevance within modern drug discovery, drawing upon established data from structurally analogous compounds. This guide is intended for researchers, scientists, and professionals in drug development seeking a deep, foundational understanding of this molecule.
Molecular Structure and Physicochemical Profile
N-Mesyl-N-methyl-4-piperidinemethylamine HCl is a substituted piperidine derivative. The piperidine scaffold is a privileged structure in medicinal chemistry, present in a vast number of approved pharmaceuticals due to its favorable physicochemical and metabolic properties.[1][2] The structure incorporates a methanesulfonamide group, which significantly influences its electronic and solubility characteristics, and it is formulated as a hydrochloride salt to enhance stability and aqueous solubility.
The most plausible structure, based on a systematic interpretation of its name, is presented below:
Caption: Predicted structure of N-Mesyl-N-methyl-4-piperidinemethylamine HCl.
Core Functional Groups and Their Influence
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Piperidine Ring: This saturated heterocycle is a cornerstone of many CNS-active drugs and other therapeutics.[1][2] Its chair-like conformation allows for precise spatial orientation of substituents. The basicity of the ring nitrogen (pKa typically ~11) is protonated in the HCl salt form, rendering it highly water-soluble. This feature is critical for drug formulation and bioavailability.[2]
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N-Methyl-Methanesulfonamide Group: The sulfonamide moiety is a key functional group in medicinal chemistry. Unlike a basic amine, the nitrogen in a sulfonamide is non-basic due to the electron-withdrawing effect of the adjacent sulfonyl group. This group can act as a hydrogen bond acceptor and its presence significantly impacts the molecule's polarity, lipophilicity, and metabolic stability. The "magic methyl" group on the sulfonamide nitrogen can enhance binding affinity to biological targets through favorable hydrophobic interactions or by influencing the conformation of the side chain.[3]
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Hydrochloride Salt: The formation of a hydrochloride salt is a standard practice in pharmaceutical development. It converts the often oily or low-melting freebase into a stable, crystalline solid that is easier to handle, purify, and formulate.[4] The salt form ensures high aqueous solubility, which is crucial for administration and absorption.
Predicted Physicochemical Data
The following table summarizes the predicted physicochemical properties for the compound. These values are calculated based on its presumed structure and serve as a baseline for experimental design.
| Property | Predicted Value | Rationale / Significance |
| Molecular Formula | C₈H₁₉ClN₂O₂S | Derived from the presumed chemical structure. |
| Molecular Weight | 258.77 g/mol | Important for stoichiometric calculations in synthesis and analysis. |
| Form | Crystalline Solid | Expected for a hydrochloride salt of a small molecule.[4] |
| Aqueous Solubility | High | The hydrochloride salt form significantly enhances water solubility. |
| pKa (Piperidine N) | ~9-10 (Conjugate Acid) | The piperidine nitrogen will be protonated at physiological pH. |
| LogP (calculated) | ~0.5 - 1.5 | Indicates a relatively hydrophilic character, suitable for soluble drug candidates. |
Proposed Synthetic Pathway
While a specific synthesis for this molecule is not documented, a robust and logical pathway can be designed based on well-established organic chemistry principles and analogous syntheses found in the literature.[5][6] The proposed route begins with the commercially available N-Boc-4-piperidone and employs a three-step sequence involving reductive amination, mesylation, and deprotection.
Caption: Proposed three-step synthetic workflow for N-Mesyl-N-methyl-4-piperidinemethylamine HCl.
Detailed Experimental Protocol (Hypothetical)
Step 1: Reductive Amination of N-Boc-4-piperidone
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To a solution of N-Boc-4-piperidone (1.0 eq) in dichloromethane (DCM), add methylamine (1.2 eq, as a solution in THF or EtOH).
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Stir the mixture at room temperature for 1 hour to allow for imine formation.
-
Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. The use of this mild reducing agent is crucial as it selectively reduces the iminium ion in the presence of the ketone starting material.
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Stir the reaction for 12-18 hours at room temperature.
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Quench the reaction by adding saturated aqueous sodium bicarbonate solution.
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Extract the aqueous layer with DCM, combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude intermediate 1.[5]
Step 2: N-Mesylation
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Dissolve the crude intermediate 1 in DCM and cool the solution to 0 °C.
-
Add triethylamine (2.0 eq) as a base to neutralize the HCl generated during the reaction.
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Add methanesulfonyl chloride (1.2 eq) dropwise while maintaining the temperature at 0 °C.
-
Allow the reaction to warm to room temperature and stir for 4-6 hours.
-
Wash the reaction mixture with water and brine.
-
Dry the organic layer over anhydrous sodium sulfate and concentrate to yield crude intermediate 2.
Step 3: Boc Deprotection and Salt Formation
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Dissolve the crude intermediate 2 in a minimal amount of methanol or ethyl acetate.
-
Add a solution of 4M HCl in dioxane (3.0-5.0 eq) and stir at room temperature. The Boc group is labile under acidic conditions, releasing isobutylene and carbon dioxide.[5]
-
The hydrochloride salt of the final product will precipitate from the solution.
-
Stir for 2-4 hours, then collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to yield N-Mesyl-N-methyl-4-piperidinemethylamine HCl as a solid.
Analytical and Spectroscopic Characterization (Predicted)
To confirm the identity and purity of the synthesized compound, a suite of standard analytical techniques would be employed.
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¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum should show characteristic signals for the piperidine ring protons, a singlet for the N-methyl group, a singlet for the S-methyl group, and signals for the methylene bridge. The integration of these signals would confirm the ratio of protons in the structure.
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¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum would display distinct signals for each unique carbon atom, including those in the piperidine ring and the methyl groups of the sulfonamide.
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MS (Mass Spectrometry): ESI-MS (Electrospray Ionization Mass Spectrometry) would be used to confirm the molecular weight of the parent ion (freebase form). A high-resolution mass spectrometry (HRMS) analysis would provide the exact mass, confirming the elemental composition.[7]
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HPLC (High-Performance Liquid Chromatography): A reversed-phase HPLC method would be developed for purity analysis. Since the sulfonamide moiety lacks a strong UV chromophore, a detector such as a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) would be necessary for quantification.[8]
Relevance in Medicinal Chemistry and Drug Discovery
The piperidine scaffold is a versatile building block for designing ligands that target a wide array of biological entities, particularly G-protein coupled receptors (GPCRs) and ion channels.[9][10] The specific substitution pattern of N-Mesyl-N-methyl-4-piperidinemethylamine HCl suggests several potential therapeutic applications.
Caption: Potential biological target classes for N-Mesyl-N-methyl-4-piperidinemethylamine HCl.
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CNS Disorders: The 4-aminopiperidine and related scaffolds are well-established pharmacophores in the design of ligands for opioid receptors and other CNS targets.[9] The N-mesyl group in the title compound replaces the typically basic nitrogen found in many opioid agonists, which could drastically alter its pharmacological profile, potentially leading to antagonist activity or novel modulatory effects.
-
Oncology: The piperidin-4-yl moiety has been successfully incorporated into potent and selective inhibitors of protein kinases like Akt, a central node in signaling pathways frequently hyperactivated in cancer.[10] The sulfonamide could form critical hydrogen bonds within a kinase active site.
-
Chemokine Receptor Modulation: Derivatives of N-methyl-1-(piperidin-4-yl)methanamine have emerged as a promising class of antagonists for the CXCR4 receptor, which is implicated in cancer metastasis and HIV entry.[9] This compound represents a novel variation on that scaffold.
Safety, Handling, and Storage
No specific Material Safety Data Sheet (MSDS) exists for this compound. However, based on its structure as a hydrochloride salt of an amine and a sulfonamide, the following general precautions should be taken:
-
Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety goggles, a lab coat, and chemical-resistant gloves.[11][12]
-
Handling: Handle in a well-ventilated area or under a chemical fume hood to avoid inhalation of any dust or powder.[4] Avoid contact with skin and eyes.[13] In case of contact, rinse immediately and thoroughly with water.
-
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[12] Keep away from strong oxidizing agents and strong bases. The compound is expected to be stable under normal storage conditions.
-
Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.
Conclusion
N-Mesyl-N-methyl-4-piperidinemethylamine HCl is a specialized chemical entity with a molecular architecture that suggests significant potential as a scaffold or intermediate in drug discovery. By understanding its constituent parts—the privileged piperidine ring, the versatile sulfonamide group, and the solubilizing hydrochloride salt—researchers can effectively design synthetic strategies and screen for biological activity. This guide provides a foundational framework for professionals to begin investigation and unlock the potential of this and related molecules in the development of novel therapeutics.
References
- Thermo Fisher Scientific. (2009). SAFETY DATA SHEET: Hydrochloric acid solution, 0.5M - 2.0M (0.5N - 2.0N).
- Fisher Scientific. (2025). SAFETY DATA SHEET: N-Methyl-[1-(2-furylmethyl)piperid-4-yl]methylamine.
- Alfa Aesar. (2020). SAFETY DATA SHEET: Hydrochloric acid, 5.0N Standardized Solution.
- Millipore. (2025). SAFETY DATA SHEET: Hydrochloric acid for 1000 ml, c(HCl) = 0.01 mol/l (0.01 N) Titrisol®.
- Hydrite Chemical Company. (2022).
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- BenchChem. (2025). Synthesis of N-Methyl-1-(piperidin-4-yl)methanamine: A Technical Guide.
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- ResearchGate. (n.d.). Piperidine-Based Drug Discovery.
- BenchChem. (2025). Application of Ethyl-piperidin-4-ylmethyl-amine Scaffold in Medicinal Chemistry.
- MDPI. (2021). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)
- MDPI. (2023). The Magic Methyl and Its Tricks in Drug Discovery and Development.
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